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Compound of Interest

Compound Name: Z-Val-ser-OH

CAS No.: 72635-81-5

Cat. No.: B1456184 Get Quote

Executive Summary & Core Directive
Do not dispose of Z-Val-Ser-OH in municipal trash or down the drain. While Z-Val-Ser-OH
(Carbobenzoxy-L-valyl-L-serine) is generally classified as a low-hazard substance under GHS

criteria, it is a chemical reagent that requires management within a regulated chemical waste

stream.[1] This guide provides a self-validating protocol for its disposal, ensuring compliance

with RCRA (Resource Conservation and Recovery Act) standards and protecting your

laboratory's "Cradle-to-Grave" liability.[1]

Hazard Identification & Technical Context
To determine the correct disposal route, we must first characterize the waste. Z-Val-Ser-OH is

a protected dipeptide used primarily as a synthetic intermediate.[1]
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Property Description Implications for Disposal

Chemical Structure
Cbz-protected Dipeptide

(Valine-Serine)

Organic framework; suitable

for high-BTU incineration.[1]

Physical State White to off-white powder

Dust generation risk during

transfer; requires particulate

control.[1]

Solubility

Low in water; soluble in

organic solvents (DMSO, DMF,

Methanol)

Liquid waste will likely be

classified as "Organic Solvent

Waste."[1]

Stability Stable under normal conditions

No risk of spontaneous

explosion or exothermic

reaction in waste bins.[1]

Risk Assessment (The "Why")
Although constituent analyses (Z-Val-OH and Z-Ser-OH) suggest this compound is not a P-

listed or U-listed acute toxin [1, 4], the following principles dictate its handling:

The Precautionary Principle: In the absence of a specific toxicological study for this exact

sequence, treat it as a potential irritant and environmental pollutant.

Regulatory Consistency: EHS protocols strictly prohibit the drain disposal of organic

chemicals to prevent water table contamination.

Biological Activity: While likely inert, peptide intermediates can degrade into bioactive

amines. Thermal destruction (incineration) is the only method to guarantee zero biological

impact.

Disposal Decision Matrix
Use this logic flow to determine the appropriate waste stream for your material.
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Figure 1: Waste Stream Decision Matrix. Select the path based on the physical state and

solvent carrier of the Z-Val-Ser-OH.

Detailed Operational Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)
Applicable for: Expired reagents, excess synthesis powder, or spilled solids.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Ensure the lid seals tightly to prevent powder leakage.
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Transfer:

Wear standard PPE (Nitrile gloves, lab coat, safety glasses).

Transfer the powder carefully to avoid aerosolization. If the quantity is large (>50g),

perform this in a fume hood.

Labeling (Critical):

Apply a hazardous waste label immediately.

Chemical Name: Write "Z-Val-Ser-OH" or "Carbobenzoxy-L-valyl-L-serine." Do not use

abbreviations like "Z-VS" unless defined in your lab's registry.

Hazard Checkbox: Check "Toxic" or "Irritant" as a precaution.

Composition: "100% Solid Organic Peptide."

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Final Fate: High-temperature incineration.

Protocol B: Disposal of Liquid Waste (Solutions)
Applicable for: HPLC effluent, reaction mixtures, or mother liquors.[1]

Segregation: Determine the primary solvent.

Halogenated: (e.g., Dichloromethane, Chloroform).

Non-Halogenated: (e.g., Methanol, Ethanol, DMF, DMSO).[1]

Compatibility Check: Ensure Z-Val-Ser-OH does not react with other wastes. As a protected

peptide, it is generally compatible with standard organic waste streams.

Pouring:

Pour the solution into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").
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Do not fill >90% capacity to allow for thermal expansion.

Documentation: Log the addition on the waste tag. Record the approximate concentration

(e.g., "5% Z-Val-Ser-OH in Methanol").

Protocol C: Spill Response (Emergency Procedure)
Applicable for: Accidental benchtop or floor spills.

1. Assess Risk
(Volume/Location)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Contain
(Cover with wet paper towel)

4. Clean
(Scoop/Wipe)

5. Dispose
(As Solid Waste)

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.

Cover: Gently cover the powder with a paper towel dampened with water or ethanol. This

prevents the powder from becoming airborne (dust explosion risk is negligible, but inhalation

risk exists).

Scoop: Use a dustpan or stiff card to lift the damp solid/towel mixture.

Decontaminate: Wipe the surface with 70% Ethanol or a mild detergent.

Dispose: Place all cleanup materials (gloves, towels, scoop) into a clear plastic bag, seal it,

and place it in the Solid Hazardous Waste bin.

Regulatory Compliance & Validation
RCRA Status: Z-Val-Ser-OH is not a federally listed hazardous waste (40 CFR 261.33).[1]

However, it must be characterized by the generator. By treating it as Non-Regulated

Chemical Waste destined for incineration, you exceed the minimum regulatory requirements

[8, 9].

Drain Disposal: Strictly prohibited.[2] The Clean Water Act regulates the discharge of

chemical substances. Peptides can increase Biological Oxygen Demand (BOD) and

introduce nitrogen load to water systems [6].
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Vendor SDS: Always cross-reference this guide with the Safety Data Sheet provided by your

specific vendor (e.g., Sigma-Aldrich, Bachem) as impurities or residual solvents may alter

the hazard profile [3, 4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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